Cas no 2171276-81-4 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid
• CAS No: 2171276-81-4
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 6125918
• PubChem ID: 165820091
• Update Time: 2025-07-02

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2,2-difluoropropanoic acid
• 2171276-81-4
• EN300-1579861

• Inchi： 1S/C24H26F2N2O5/c1-14(2)20(11-21(29)27-13-24(25,26)22(30)31)28-23(32)33-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20H,11-13H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)/t20-/m0/s1
• InChI Key： LEFDXIUPDQXHAP-FQEVSTJZSA-N
• SMILES： FC(C(=O)O)(CNC(C[C@@H](C(C)C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid

Introduction to 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid (CAS No. 2171276-81-4)

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid, identified by its CAS number 2171276-81-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorinated side chain and an amino acid derivative moiety. The presence of these functional groups makes it a promising candidate for various biochemical applications, particularly in the synthesis of novel therapeutic agents.

The structure of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid is highly intricate, featuring a chiral center at the 3S position, which is crucial for its biological activity. The fluoren-9-yl methoxycarbonyl group adds a layer of complexity and potential functionality, making it an attractive scaffold for drug design. This compound's unique chemical profile has positioned it as a subject of interest in the development of innovative pharmaceuticals.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The fluorine atoms in the side chain of this compound contribute to its pharmacological properties, potentially enhancing its efficacy as a drug candidate. Additionally, the methyl pentanamido moiety provides structural stability and aids in the compound's solubility, which are critical factors in drug formulation.

The synthesis of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid is a challenging yet rewarding endeavor. The multi-step synthetic route involves careful manipulation of reaction conditions to ensure high yield and purity. Researchers have employed advanced techniques such as chiral resolution and protecting group strategies to achieve the desired stereospecificity. These synthetic advancements not only highlight the compound's complexity but also underscore the ingenuity required in modern pharmaceutical chemistry.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that it may exhibit inhibitory effects on certain enzymes and receptors involved in pathogenic processes. For instance, studies have suggested that compounds with similar structural motifs could interfere with key signaling pathways associated with inflammation and cancer. While further investigation is needed to fully elucidate its therapeutic potential, preliminary findings are promising.

The role of fluorenyl derivatives in medicinal chemistry cannot be overstated. These compounds have been widely explored for their ability to enhance drug delivery systems and improve bioavailability. The fluorene core in this molecule serves as an excellent platform for further functionalization, allowing researchers to tailor its properties for specific applications. This flexibility makes it a valuable building block for designing novel therapeutics.

In addition to its pharmacological promise, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid has implications in materials science and biotechnology. Its unique chemical composition makes it suitable for use in advanced materials such as polymers and coatings, where fluorine atoms contribute to durability and chemical resistance. Furthermore, its chiral nature opens doors for applications in asymmetric catalysis and enantioselective synthesis.

The latest advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular modeling techniques have enabled researchers to predict its interactions with biological targets with high accuracy. These simulations have provided valuable insights into how modifications to its structure could enhance its potency and selectivity. Such computational approaches are becoming indispensable tools in modern drug discovery.

As the field of pharmaceuticals continues to evolve, compounds like 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-difluoropropanoic acid represent the forefront of innovation. Their complex structures and multifunctional properties make them ideal candidates for addressing complex diseases that require targeted therapies. The ongoing research into this compound underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists.

The future prospects for this compound are vast and exciting. With continued investment in research and development, it has the potential to revolutionize several therapeutic areas. Whether used as a standalone drug or as part of a combination therapy regimen, its unique properties make it a cornerstone of modern medicinal chemistry. As scientists delve deeper into its capabilities, we can expect to see even more groundbreaking applications emerge.